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Compound of Interest

Compound Name: 1-Nitrobutane

Cat. No.: B1203751 Get Quote

General Transformation Pathways
The nitro group of 1-nitrobutane is a versatile functional handle that can be converted into

several other important groups through catalytic reduction or oxidation processes. The primary

transformations discussed herein are the reduction to 1-butanamine, the oxidative conversion

to butanal via the Nef reaction, and the reductive conversion to butyraldoxime.
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(e.g., H₂/Raney Ni)

Butanal
(C₄H₈O)

Nef Reaction
(e.g., 1. NaOH, 2. H₂SO₄)

Butyraldoxime
(C₄H₉NO)

Reductive Conversion
(e.g., Fe/SnCl₂ (cat.))
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Preparation

Reaction

Work-up & Isolation

Charge Autoclave:
1. 1-Nitrobutane

2. Solvent (Ethanol)

Add Raney Ni Catalyst
(Ethanol Slurry)

Seal Reactor,
Purge with N₂ then H₂

Pressurize with H₂ Gas

Heat & Stir
(Monitor Pressure Uptake)

Cool, Vent H₂,
Purge with N₂

Reaction Complete

Filter through Celatom
(Remove Catalyst)

Concentrate Filtrate
(Rotary Evaporation)

Purify by Distillation

 

Step 1: Nitronate Formation

Step 2: Acid Hydrolysis (pH < 1)

1-Nitrobutane
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+ Base (e.g., NaOH)

Nitronic Acid

+ H⁺

Protonated Nitronic Acid

+ H⁺

Water Adduct

+ H₂O
- H⁺

1-Nitroso-butanol Intermediate

- H₂O

Butanal

Rearrangement &
Decomposition to N₂O
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To cite this document: BenchChem. [catalytic conversion of 1-Nitrobutane to other functional
groups]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203751#catalytic-conversion-of-1-nitrobutane-to-
other-functional-groups]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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